Cas no 205927-63-5 (3-(2-oxopropyl)benzoic acid)

3-(2-oxopropyl)benzoic acid Properties

Names and Identifiers

• 3-(2-oxopropyl)benzoic acid
• 3-(2-Oxo-propyl)benzoic acid
• 3-(2-Oxo-propyl)-benzoic acid
• LogP
• DA-17392
• MFCD00238552
• 3-(2-Oxopropyl)benzoicacid
• 3-(2-oxopropyl)-benzoic acid
• Benzoic acid, 3-(2-oxopropyl)-
• AKOS006271924
• SCHEMBL1310185
• 205927-63-5
• PUKRMMAKVJOWIF-UHFFFAOYSA-N
• SB35209
• DTXSID80482603
• +Expand

• MDL： MFCD00238552
• InChIKey： PUKRMMAKVJOWIF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O3/c1-7(11)5-8-3-2-4-9(6-8)10(12)13/h2-4,6H,5H2,1H3,(H,12,13)
• SMILES： CC(=O)CC1=CC(=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.062994177g/mol
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 1.51630
• PSA: 54.37000

3-(2-oxopropyl)benzoic acid Security Information

3-(2-oxopropyl)benzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%